![molecular formula C12H19NO3S B6222228 tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate CAS No. 2758001-45-3](/img/no-structure.png)
tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate
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Overview
Description
Tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate (TBOTC) is a synthetic compound that has recently gained attention due to its potential applications in scientific research. TBOTC has been found to possess several unique properties that make it suitable for use in various laboratory experiments. This article will provide an overview of TBOTC, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate has been found to possess several unique properties that make it suitable for use in scientific research. It has been used as a model compound to study the effects of various environmental conditions on the structure and reactivity of organic compounds. It has also been used in the synthesis of other compounds, such as amino acids, which are important for the study of biochemistry and physiology. Additionally, this compound has been used as a model compound for the study of drug delivery systems, as its structure is similar to that of many drugs.
Mechanism of Action
The mechanism of action of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the activity of COX-2, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to possess anti-inflammatory and analgesic properties, which may be due to its ability to inhibit the activity of COX-2. Additionally, this compound has been found to possess antioxidant properties, which may be beneficial in protecting cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its structure is similar to that of many drugs, making it a suitable model compound for the study of drug delivery systems. Additionally, this compound is relatively stable, making it suitable for use in a variety of experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not water-soluble, making it difficult to use in experiments involving aqueous solutions.
Future Directions
There are several potential future directions for the use of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate in scientific research. It may be used to study the effects of various environmental conditions on the structure and reactivity of organic compounds. Additionally, it may be used to study the effects of drug delivery systems on the body, as its structure is similar to that of many drugs. Additionally, this compound may be used to study the biochemical and physiological effects of compounds on the body, as well as the effects of antioxidants on oxidative damage. Finally, this compound may be used in the synthesis of other compounds, such as amino acids, which are important for the study of biochemistry and physiology.
Synthesis Methods
Tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate is synthesized by a process known as the Diels-Alder reaction, which involves the reaction of a diene and a dienophile. The reaction yields an endo-product, which is then reacted with a tert-butyl group to produce this compound. The Diels-Alder reaction is a versatile and efficient method for synthesizing a variety of compounds, including this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate involves the reaction of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate" ], "Reaction": [ "Step 1: To a solution of tert-butyl 4-oxo-2-thia-7-azaspiro[4.4]nonane-7-carboxylate in a suitable solvent, add a base such as sodium hydroxide.", "Step 2: Add a suitable reagent such as methyl iodide to the reaction mixture and stir for a suitable time period.", "Step 3: Isolate the product by filtration or extraction and purify it by suitable methods such as column chromatography or recrystallization." ] } | |
2758001-45-3 | |
Molecular Formula |
C12H19NO3S |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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